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Compound of Interest

Compound Name: Fenpropathrin-d5

Cat. No.: B12422148 Get Quote

For researchers, scientists, and professionals in drug development and analytical testing, the

availability of high-purity, reliable analytical standards is paramount. This technical guide

provides an in-depth overview of commercial suppliers of Fenpropathrin-d5, a deuterated

internal standard crucial for the accurate quantification of the pyrethroid insecticide

Fenpropathrin.

Introduction to Fenpropathrin-d5
Fenpropathrin is a synthetic pyrethroid insecticide used to control a wide range of pests on

various crops. To ensure food safety and environmental protection, regulatory bodies worldwide

have established maximum residue limits (MRLs) for pesticides in agricultural commodities.

Accurate and precise measurement of Fenpropathrin residues is therefore essential. The use

of a stable isotope-labeled internal standard, such as Fenpropathrin-d5, in conjunction with

mass spectrometry-based methods like gas chromatography-mass spectrometry (GC-MS) or

liquid chromatography-mass spectrometry (LC-MS), is the gold standard for quantitative

analysis. The deuterated analog mimics the chemical behavior of the native analyte during

sample preparation and analysis, correcting for matrix effects and variations in instrument

response, thus leading to highly accurate and reliable results.

Commercial Suppliers of Fenpropathrin-d5
Several reputable chemical suppliers offer Fenpropathrin-d5 analytical standards. The

following table summarizes the key quantitative data for the products available from prominent
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vendors. Researchers are advised to visit the suppliers' websites for the most current

information and to request a certificate of analysis (CoA) for detailed lot-specific data.

Supplier
Catalog
Number

Purity
Available
Quantities

Molecular
Formula

Molecular
Weight (
g/mol )

MedChem

Express
HY-123178S ≥98.0%

1 mg, 5 mg,

10 mg
C₂₂H₁₈D₅NO₃ 354.45

Santa Cruz

Biotechnolog

y

sc-214408

Information

available

upon request

Information

available

upon request

C₂₂H₁₈D₅NO₃ 354.45

LGC

Standards

TRC-

F242402-

10MG

Information

available

upon request

10 mg C₂₂H₁₈D₅NO₃ 354.45

HPC

Standards
676151

Information

available

upon request

5 mg C₂₂H₁₈D₅NO₃ 354.45

GlpBio GC63747 >98%
1 mg, 5 mg,

10 mg
C₂₂H₁₈D₅NO₃ 354.45

Toronto

Research

Chemicals

F242402

Information

available

upon request

1 mg, 5 mg,

10mg
C₂₂H₁₈D₅NO₃ 354.45

Clearsynth CS-T-93973

Information

available

upon request

Information

available

upon request

C₂₂H₁₈D₅NO₃ 354.45

Experimental Protocols
The following section outlines a typical experimental protocol for the quantitative analysis of

Fenpropathrin in a food matrix using Fenpropathrin-d5 as an internal standard, based on the

widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method

coupled with LC-MS/MS.
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Reagents and Materials
Fenpropathrin analytical standard

Fenpropathrin-d5 internal standard solution (e.g., 1 µg/mL in acetonitrile)

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Disodium citrate sesquihydrate

Trisodium citrate dihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) sorbent (for pigmented matrices)

50 mL centrifuge tubes

15 mL centrifuge tubes

Syringe filters (0.22 µm)

Sample Preparation (QuEChERS Extraction)
Homogenization: Homogenize a representative portion of the sample (e.g., fruit, vegetable)

to a uniform consistency.

Weighing: Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

Internal Standard Spiking: Add a known volume of the Fenpropathrin-d5 internal standard

solution to the sample. The final concentration should be appropriate for the expected
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analyte concentration range.

Extraction: Add 10 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.

Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium

citrate dihydrate, and 0.5 g disodium citrate sesquihydrate). Immediately cap and shake

vigorously for 1 minute.

Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup
Transfer: Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE

tube containing the appropriate sorbent mixture (e.g., 150 mg MgSO₄, 50 mg PSA, and 50

mg C18). For samples with high pigment content, a sorbent containing GCB may be

necessary.

Vortexing: Cap the d-SPE tube and vortex for 30 seconds.

Centrifugation: Centrifuge at high speed for 2 minutes.

Final Extract: The resulting supernatant is the final extract. Transfer an aliquot into an

autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Instrumentation: A high-performance liquid chromatography system coupled to a triple

quadrupole mass spectrometer.

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of water and acetonitrile or methanol, often with additives like

formic acid or ammonium formate to improve ionization.

Ionization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used for

pyrethroids.
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Data Acquisition: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM)

mode. Monitor at least two specific precursor-to-product ion transitions for both

Fenpropathrin and Fenpropathrin-d5 to ensure accurate identification and quantification.

Quantification
Prepare a calibration curve by plotting the ratio of the peak area of the Fenpropathrin analyte to

the peak area of the Fenpropathrin-d5 internal standard against the concentration of the

analyte. The concentration of Fenpropathrin in the sample can then be determined from this

calibration curve.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the quantitative analysis of

Fenpropathrin using an internal standard.
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Fig. 1: General workflow for Fenpropathrin analysis.
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Principle of Isotope Dilution Mass Spectrometry
This diagram illustrates the logical relationship in isotope dilution mass spectrometry, the

underlying principle for using Fenpropathrin-d5 as an internal standard.
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Fig. 2: Principle of isotope dilution mass spectrometry.

To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Fenpropathrin-d5 Analytical Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422148#commercial-suppliers-of-fenpropathrin-d5-
analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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